Cas no 32046-80-3 (5,7-dinitro-1H-Benzimidazole)

5,7-dinitro-1H-Benzimidazole structure
5,7-dinitro-1H-Benzimidazole structure
Product Name:5,7-dinitro-1H-Benzimidazole
CAS No:32046-80-3
MF:C7H4N4O4
MW:208.131060600281
MDL:MFCD00091831
CID:1110794
PubChem ID:14582482
Update Time:2025-10-28

5,7-dinitro-1H-Benzimidazole Chemical and Physical Properties

Names and Identifiers

    • 5,7-dinitro-1H-Benzimidazole
    • 1H-Benzimidazole, 5,7-dinitro-
    • 32046-80-3
    • 4,6-Dinitro-1H-benzimidazole
    • 4,6-dinitrobenzimidazole
    • EN300-20098471
    • CHEMBL1868081
    • NCGC00184567-01
    • CS-0238806
    • 4,6-Dinitro-1h-1,3-benzodiazole
    • MDL: MFCD00091831
    • Inchi: 1S/C7H4N4O4/c12-10(13)4-1-5-7(9-3-8-5)6(2-4)11(14)15/h1-3H,(H,8,9)
    • InChI Key: VKFZSYDZDJCTRL-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=CC(=CC2=C1N=CN2)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 208.02332
  • Monoisotopic Mass: 208.02325462g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 120Ų

Experimental Properties

  • Density: 1.8±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 543.2±30.0 °C at 760 mmHg
  • Flash Point: 282.3±24.6 °C
  • Solubility: Acetone; DMF, DMSO, Ethyl Acetate
  • PSA: 114.96
  • Vapor Pressure: 0.0±1.4 mmHg at 25°C

5,7-dinitro-1H-Benzimidazole Security Information

5,7-dinitro-1H-Benzimidazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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